Cas no 1261952-62-8 (5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol)

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol is a halogenated phenolic compound featuring both dichlorophenyl and trifluoromethyl substituents, which contribute to its unique chemical properties. The presence of electron-withdrawing groups enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its structural features suggest potential utility in the development of bioactive molecules, where the trifluoromethyl group can improve lipophilicity and metabolic resistance. The compound's defined substitution pattern allows for precise functionalization, offering versatility in synthetic applications. Careful handling is recommended due to the reactive nature of its functional groups.

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol structure

1261952-62-8 structure

Product Name:5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol

CAS No:1261952-62-8

MF:C₁₃H₇Cl₂F₃O

MW:307.095292329788

MDL:MFCD18316397

CID:2765682

PubChem ID:53222120

Update Time:2025-05-19

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- MFCD18316397
- 1261952-62-8
- 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol, 95%
- 5-(2,3-DICHLOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
- 2',3'-Dichloro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- DTXSID30686694
- 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol
- MDL： MFCD18316397
- Inchi： 1S/C13H7Cl2F3O/c14-11-3-1-2-10(12(11)15)7-4-8(13(16,17)18)6-9(19)5-7/h1-6,19H
- InChI Key： ISMAPRXCNOECIS-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1=CC(=CC(C(F)(F)F)=C1)O)Cl

Computed Properties

Exact Mass: 305.9826047Da
Monoisotopic Mass: 305.9826047Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 20.2Å²

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322605-5 g	5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol, 95%; .	1261952-62-8	95%	5g	€1159.00	2023-04-26
abcr	AB322605-5g	5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol, 95%; .	1261952-62-8	95%	5g	€1159.00	2025-02-21

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol

Comprehensive Overview of 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261952-62-8)

5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261952-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a dichlorophenyl group and a trifluoromethylphenol moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate electronic and steric effects.

In recent years, the demand for fluorinated compounds like 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. The compound's CAS No. 1261952-62-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis methods for trifluoromethylphenol derivatives" and "applications of dichlorophenyl compounds in medicinal chemistry," highlighting its interdisciplinary appeal.

The structural versatility of 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol makes it a candidate for exploring structure-activity relationships (SAR) in drug design. Its electron-withdrawing groups (e.g., trifluoromethyl and dichloro substituents) are known to influence binding affinity and metabolic stability, topics frequently discussed in pharmacokinetics forums. Additionally, its potential use in crop protection agents has sparked interest in agrochemical innovation, addressing global challenges like pest resistance and food security.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and reactivity—are critical for industrial applications. Laboratories often optimize purification techniques for CAS No. 1261952-62-8 to ensure high yield and purity, a subject covered in process chemistry literature. Moreover, its compatibility with catalytic systems and microwave-assisted synthesis aligns with modern high-throughput screening methodologies.

In conclusion, 5-(2,3-Dichlorophenyl)-3-trifluoromethylphenol represents a nexus of innovation across multiple scientific domains. Its CAS No. 1261952-62-8 serves as a gateway to exploring advanced heterocyclic chemistry and molecular engineering. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.